![molecular formula C18H23NO4 B584715 Methoxy Fenoterol-d6 CAS No. 1346599-77-6](/img/no-structure.png)
Methoxy Fenoterol-d6
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Description
Methoxy Fenoterol-d6 is a labelled analogue of Methoxy Fenoterol, which is a derivative of Fenoterol . Fenoterol is a β2 adrenoreceptor agonist used as a bronchodilator for the treatment and prophylaxis of reversible bronchospasm . It is a beige solid with a molecular formula of C18H17D6NO4 and a molecular weight of 323.42 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI string:InChI=1S/C18H23NO4/c1-12(7-13-3-5-17(23-2)6-4-13)19-11-18(22)14-8-15(20)10-16(21)9-14/h3-6,8-10,12,18-22H,7,11H2,1-2H3/i1D3,7D2,12D
. This indicates that it has a complex structure with multiple functional groups. Physical And Chemical Properties Analysis
This compound is a beige solid that is soluble in Dichloromethane and Methanol . It has a molecular weight of 323.42 .Mechanism of Action
Safety and Hazards
properties
CAS RN |
1346599-77-6 |
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Molecular Formula |
C18H23NO4 |
Molecular Weight |
323.422 |
IUPAC Name |
5-[2-[[1,1,1,2,3,3-hexadeuterio-3-(4-methoxyphenyl)propan-2-yl]amino]-1-hydroxyethyl]benzene-1,3-diol |
InChI |
InChI=1S/C18H23NO4/c1-12(7-13-3-5-17(23-2)6-4-13)19-11-18(22)14-8-15(20)10-16(21)9-14/h3-6,8-10,12,18-22H,7,11H2,1-2H3/i1D3,7D2,12D |
InChI Key |
WHAUNCTVVNUUIP-RIUPCNMISA-N |
SMILES |
CC(CC1=CC=C(C=C1)OC)NCC(C2=CC(=CC(=C2)O)O)O |
synonyms |
5-[1-Hydroxy-2-[[2-(4-methoxyphenyl)-1-methylethyl]amino]ethyl]-1,3-benzenediol-d6 |
Origin of Product |
United States |
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